molecular formula C10H13NO3S B8558116 {1-[(4-Methylphenyl)sulfonyl]ethyl}formamide CAS No. 58379-87-6

{1-[(4-Methylphenyl)sulfonyl]ethyl}formamide

Cat. No. B8558116
CAS RN: 58379-87-6
M. Wt: 227.28 g/mol
InChI Key: AHJDPUKHBRUPBH-UHFFFAOYSA-N
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Description

{1-[(4-Methylphenyl)sulfonyl]ethyl}formamide is a useful research compound. Its molecular formula is C10H13NO3S and its molecular weight is 227.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality {1-[(4-Methylphenyl)sulfonyl]ethyl}formamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about {1-[(4-Methylphenyl)sulfonyl]ethyl}formamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

58379-87-6

Product Name

{1-[(4-Methylphenyl)sulfonyl]ethyl}formamide

Molecular Formula

C10H13NO3S

Molecular Weight

227.28 g/mol

IUPAC Name

N-[1-(4-methylphenyl)sulfonylethyl]formamide

InChI

InChI=1S/C10H13NO3S/c1-8-3-5-10(6-4-8)15(13,14)9(2)11-7-12/h3-7,9H,1-2H3,(H,11,12)

InChI Key

AHJDPUKHBRUPBH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)C(C)NC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of dry acetonitrile (500 mL) and dry toluene (500 mL) was cooled to −30° C., followed by the addition of formamide (50.7 g, 1.1 mol), acetaldehyde (37 g, 0.85 mol) and TMSCl (106.4 g, 0.98 mol) at −30° C. under N2 atmosphere. The reaction mixture was stirred at rt for 1 h and warmed to 55° C., then p-toluene sulphonic acid was added and stirred the reaction mixture at this temperature overnight. The reaction mixture was cooled to 0° C. and followed by the addition of 300 mL of tert-butyl ether and stirred for 1 h. The white precipitate formed was filtered off and dried. The crude product was taken into next step without further purification. Yield (crude): 110 g.
Quantity
50.7 g
Type
reactant
Reaction Step One
Quantity
37 g
Type
reactant
Reaction Step One
Name
Quantity
106.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three
Quantity
500 mL
Type
solvent
Reaction Step Four
Quantity
500 mL
Type
solvent
Reaction Step Four

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